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Compound of Interest

Compound Name: Potassium hydroxide

Cat. No.: B072376

Core Concepts of Potassium Hydroxide
Dissociation

Potassium hydroxide (KOH) is classified as a strong base, a characteristic that defines its
behavior in aqueous solutions.[1] When dissolved in water, KOH undergoes complete
dissociation, meaning it separates entirely into its constituent ions: the potassium cation (K*)
and the hydroxide anion (OH™).[2][3][4] This process significantly increases the concentration
of hydroxide ions in the solution, leading to a highly alkaline or basic environment, typically with
a pH value greater than 13.[1]

The chemical equation for the dissociation of potassium hydroxide in an aqueous solution is
as follows:

KOH (aqg) - K* (aq) + OH- (aq)[1][4]

The dissolution and subsequent dissociation of KOH in water is a notably exothermic process,
releasing a significant amount of heat.[5] This is due to the high solvation energy of the
resulting ions.[5]

Dissociation Constant (Kb)

For strong bases like potassium hydroxide, the concept of an equilibrium constant for
dissociation (Kb) is fundamentally different from that of weak bases. Because the dissociation
is essentially complete, the concentration of undissociated KOH in solution is negligible.[1][6]
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Consequently, the base dissociation constant (Kb) for KOH is very high, often cited as
approaching infinity.[7] Some sources report a pKb value, which is the negative logarithm of the
base dissociation constant, to quantify its strength.

Quantitative Data

The following tables summarize key quantitative data related to potassium hydroxide and its
agueous solutions.

Table 1: Solubility of Potassium Hydroxide in Water at
Various Temperatures

Temperature (°C) Solubility ( g/100 mL)
0 97

25 121

50 138.3

100 162.9

Data sourced from multiple references.[2][8]

Table 2: Thermodynamic Properties of Potassium

Hydroxide
Property Value
Standard Enthalpy of Formation (AfHO ) -425.8 kJ/mol
Standard Molar Entropy (S©9s) 79.32 J-mol~1.K—1
Gibbs Free Energy of Formation (AfG©) -380.2 kJ/mol

Data sourced from multiple references.[2][9][10]

Table 3: Dissociation Constant of Potassium Hydroxide
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Constant Value Description

As a strong base, KOH

dissociates completely. The

pKb 0.5 . e
pKb is very low, indicating high
basicity.[11]

The dissociation constant is
extremely large, signifying that

Kb High yiarg gnifying

the equilibrium lies far to the
right.[7]

Experimental Protocols

The complete dissociation of KOH means that its concentration is directly related to the
hydroxide ion concentration. The following protocols are standard methods for determining the
concentration of a KOH solution.

Protocol 1: Potentiometric Titration for Determination of
KOH Concentration

This method determines the concentration of a potassium hydroxide solution by titrating it
with a standardized strong acid, such as hydrochloric acid (HCI), and monitoring the pH
change.

Materials:

KOH solution of unknown concentration

Standardized hydrochloric acid (HCI) solution (e.g., 1.00 mol dm~3)

pH meter with a glass electrode, calibrated

Burette

Pipette

Beakers
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e Magnetic stirrer and stir bar
e Deionized, CO:-free water
Procedure:

e Preparation:

o Rinse the pipette with a small amount of the KOH solution and then accurately transfer a
known volume (e.g., 25.00 mL) into a beaker.

o Add approximately 50 mL of deionized, CO2-free water to ensure the pH electrode is
sufficiently submerged.

o Place a magnetic stir bar in the beaker.

o Rinse the burette with the standardized HCI solution and then fill it, ensuring no air
bubbles are present in the tip. Record the initial volume.

e Titration:
o Place the beaker on the magnetic stirrer and begin gentle stirring.
o Immerse the calibrated pH electrode into the solution.

o Begin adding the HCl titrant in small increments (e.g., 1.0 mL). After each addition, allow
the pH reading to stabilize and record both the volume of HCI added and the
corresponding pH.

o As the pH begins to change more rapidly, reduce the increment size (e.g., to 0.1 mL or
dropwise) to accurately determine the equivalence point.

o Continue adding titrant past the equivalence point until the pH change becomes minimal
again.

o Data Analysis:
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o Plot a graph of pH (y-axis) versus the volume of HCI added (x-axis). The equivalence point
is the midpoint of the steepest part of the curve.

o Alternatively, calculate the first derivative (ApH/AV) and plot it against the average volume.
The peak of this plot corresponds to the equivalence point.

o Use the volume of HCI at the equivalence point (V_HCI) to calculate the molarity of the
KOH solution (M_KOH) using the formula: M_KOH = (M_HCI x V_HCI) / V_KOH

Protocol 2: Conductometric Determination of
Dissociation

This method relies on measuring the electrical conductivity of the solution, which is proportional
to the concentration and mobility of its ions. Since KOH is a strong electrolyte, its conductivity
will be high and directly related to its concentration.[12]

Materials:

Conductivity meter and probe

KOH solutions of various known concentrations

KOH solution of unknown concentration

Volumetric flasks

Deionized water
Procedure:
e Calibration Curve:

o Prepare a series of standard KOH solutions of known concentrations (e.g., 0.001 M, 0.005
M, 0.01 M, 0.05 M, 0.1 M) by diluting a stock solution.

o Measure the conductivity of each standard solution, ensuring the probe is rinsed with
deionized water and then with the solution to be measured before each reading.
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o Plot a graph of conductivity (y-axis) versus concentration (x-axis). This should yield a
linear relationship for a strong electrolyte like KOH.

e Measurement of Unknown:
o Measure the conductivity of the unknown KOH solution using the same procedure.
o Determination of Concentration:

o Use the calibration curve to determine the concentration of the unknown solution based on
its measured conductivity.

Visualizations

The following diagrams illustrate the dissociation process and a typical experimental workflow.
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Caption: Dissociation of potassium hydroxide in water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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